2-[(E)-1-(4-methoxyphenyl)ethylideneamino]oxyacetic acid

• IUPAC Name: 2-[(E)-1-(4-methoxyphenyl)ethylideneamino]oxyacetic acid
• InChI: InChI=1S/C11H13NO4/c1-8(12-16-7-11(13)14)9-3-5-10(15-2)6-4-9/h3-6H,7H2,1-2H3,(H,13,14)/b12-8+
• InChI Key: DAWDYFTXVQFRME-XYOKQWHBSA-N
• Canonical SMILES: CC(=NOCC(=O)O)C1=CC=C(C=C1)OC
• Isomeric SMILES: C/C(=N\OCC(=O)O)/C1=CC=C(C=C1)OC
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol

Description

Molecular Structure Analysis

The molecular formula of 2-[(E)-1-(4-methoxyphenyl)ethylideneamino]oxyacetic acid is C11H13NO4. The molecular weight is 223.22 g/mol. The compound has a defined bond stereocenter count of 1. The InChI string representation of the molecule is InChI=1S/C11H13NO4/c1-8(12-16-7-11(13)14)9-3-5-10(15-2)6-4-9/h3-6H,7H2,1-2H3,(H,13,14)/b12-8+.

Physical And Chemical Properties Analysis

The compound has a XLogP3-AA value of 1.8, indicating its partition coefficient between octanol and water. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5. The compound has a rotatable bond count of 5. The topological polar surface area is 68.1 Ų. The compound has a complexity of 257.

Scientific Research Applications

• Molecular Interactions : Studies have explored the hydrogen-bonded dimers and aromatic π-π stacking interactions in similar compounds, providing insights into their molecular behavior and potential applications in crystallography and materials science (Glidewell et al., 2004).

• Metabolic Pathways : Research on similar compounds has also shed light on their in vivo metabolism, which is crucial for understanding their biological activities and potential therapeutic applications (Kanamori et al., 2002).

• Inhibition of Ethylene Formation : New derivatives of aminooxyacetic acid have been shown to inhibit ethylene formation in plants, with implications for agricultural science and plant biology (Kirchner et al., 1993).

• Synthesis and Structural Analysis : Research has been conducted on the synthesis and crystal structure of similar compounds, contributing to the field of organic chemistry and aiding in the development of new synthetic methods (Li et al., 2013).

• Degradation of Herbicides : Studies on the degradation of herbicides like 2,4-Dichlorophenoxyacetic acid (2,4-D) in aquatic environments are relevant for environmental science and ecotoxicology, helping to understand the impact of such compounds on ecosystems (Jaafarzadeh et al., 2018).

• Biodegradable Chelating Agents : Research into biodegradable chelating agents, which are important for environmental sustainability and industrial applications, includes studies on compounds like aminopolycarboxylates (Pinto et al., 2014).